tert-Butyloxycarbonylalanyl-dehydrophenylalanyl-(N-methyl)dehydrophenylalaninamide
tert-Butyloxycarbonylalanyl-dehydrophenylalanyl-(N-methyl)dehydrophenylalaninamide
Brand Name:
Vulcanchem
CAS No.:
150529-59-2
VCID:
VC21148266
InChI:
InChI=1S/C27H32N4O5/c1-18(29-26(35)36-27(2,3)4)23(32)30-22(17-20-14-10-7-11-15-20)25(34)31-21(24(33)28-5)16-19-12-8-6-9-13-19/h6-18H,1-5H3,(H,28,33)(H,29,35)(H,30,32)(H,31,34)/b21-16+,22-17-
SMILES:
CC(C(=O)NC(=CC1=CC=CC=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)NC)NC(=O)OC(C)(C)C
Molecular Formula:
C27H32N4O5
Molecular Weight:
492.6 g/mol
tert-Butyloxycarbonylalanyl-dehydrophenylalanyl-(N-methyl)dehydrophenylalaninamide
CAS No.: 150529-59-2
Cat. No.: VC21148266
Molecular Formula: C27H32N4O5
Molecular Weight: 492.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 150529-59-2 |
|---|---|
| Molecular Formula | C27H32N4O5 |
| Molecular Weight | 492.6 g/mol |
| IUPAC Name | tert-butyl N-[1-[[(Z)-3-[[(E)-3-(methylamino)-3-oxo-1-phenylprop-1-en-2-yl]amino]-3-oxo-1-phenylprop-1-en-2-yl]amino]-1-oxopropan-2-yl]carbamate |
| Standard InChI | InChI=1S/C27H32N4O5/c1-18(29-26(35)36-27(2,3)4)23(32)30-22(17-20-14-10-7-11-15-20)25(34)31-21(24(33)28-5)16-19-12-8-6-9-13-19/h6-18H,1-5H3,(H,28,33)(H,29,35)(H,30,32)(H,31,34)/b21-16+,22-17- |
| Standard InChI Key | BPBBKMTTXCTXHP-JPACURRISA-N |
| Isomeric SMILES | CC(C(=O)N/C(=C\C1=CC=CC=C1)/C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)NC)NC(=O)OC(C)(C)C |
| SMILES | CC(C(=O)NC(=CC1=CC=CC=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)NC)NC(=O)OC(C)(C)C |
| Canonical SMILES | CC(C(=O)NC(=CC1=CC=CC=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)NC)NC(=O)OC(C)(C)C |
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